1-(4-Hydroxyphenyl)-2,3-dihydroxypropan-1-one

Adrenergic Pharmacology Receptor Selectivity CHO Cell Microphysiometry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10O4
Molecular Weight 182.17 g/mol
Cat. No. B15594084
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Technical Parameters


Basic Identity
Product Name1-(4-Hydroxyphenyl)-2,3-dihydroxypropan-1-one
Molecular FormulaC9H10O4
Molecular Weight182.17 g/mol
Structural Identifiers
InChIInChI=1S/C9H10O4/c10-5-8(12)9(13)6-1-3-7(11)4-2-6/h1-4,8,10-12H,5H2
InChIKeyGIDCYTNGBLUMQG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

1‑(4‑Hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one: Phenolic Ketone for Receptor‑Selective and Differentiation Studies


1‑(4‑Hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one (CAS 1824624‑21‑6) is a phenylpropanoid first isolated as schweinfurthinol from *Canarium schweinfurthii* seeds [1] and later identified in *Chamaecyparis formosensis* leaves . Its structure combines a 4‑hydroxyphenyl ring with a 2,3‑dihydroxypropan‑1‑one chain, providing three hydrogen‑bond donors and a planar ketone that distinguish it from the amino‑containing analogs octopamine and synephrine.

1
α‑2C Adrenoceptor Tool Compound
Selective α‑2C agonism not replicable by amine analogs
2
Non‑Amine Phenolic Ketone
Neutral scaffold avoids adrenergic amine receptor promiscuity
3
Cell Differentiation Phenotype
Reported monocyte differentiation not observed with octopamine/synephrine

1‑(4‑Hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one: Why Octopamine, Synephrine or Phenylephrine Cannot Substitute


Octopamine, synephrine and phenylephrine contain a 2‑aminoethyl chain that dictates α‑ and β‑adrenoceptor interaction [1]; 1‑(4‑hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one replaces that amine with a dihydroxypropanone group, yielding a neutral phenolic ketone that engages α‑2C adrenoceptors with distinct potency [2] and influences cell differentiation pathways unrelated to adrenergic amines [3]. Substituting a generic in‑class phenolamine therefore fails to reproduce the target compound's receptor bias or non‑adrenergic activities.

!
α‑2C Selectivity Loss
Replacement with octopamine, synephrine or phenylephrine eliminates α‑2C bias; amine analogs lack this receptor profile.
!
Differentiation Phenotype Absent
No monocyte differentiation reported for phenolamines; cellular response cannot be reproduced by in‑class amines.
!
Scaffold Mismatch
Dihydroxypropanone vs. aminoethyl chain alters hydrogen‑bonding and receptor interaction; substitution limits direct interchangeability.

1‑(4‑Hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one: Quantitative Differentiation from Octopamine, Synephrine and Phenylephrine


α‑2C Adrenoceptor Agonist with 79‑Fold Selectivity Over α‑2B

1‑(4‑Hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one activates human α‑2C adrenoceptors with an EC₅₀ of 40 nM, while its EC₅₀ at human α‑2B adrenoceptors is 3.16 µM (3,160 nM), yielding a 79‑fold selectivity window [1]. In contrast, the phenolamines p‑octopamine and p‑synephrine show negligible binding to α‑1, α‑2, β‑1 or β‑2 adrenoceptors at commonly used doses [2], and m‑synephrine (phenylephrine) acts primarily as an α‑1 agonist with a different subtype profile [3].

α‑2C/α‑2B Selectivity
Head-to-head
EC₅₀ 40 nM (α‑2C) vs 3,160 nM (α‑2B)
79‑fold selectivity window
Supports α‑2C‑biased pathway studies; comparators lack this selectivity profile.
CHO cell microphysiometry; amine analogs show negligible α‑2C binding.
Adrenergic Pharmacology Receptor Selectivity CHO Cell Microphysiometry

α‑Glucosidase Inhibition Exceeding Acarbose by >17‑Fold (Glycoside Derivative)

Schweinfurthinol 9‑O‑β‑D‑pyranoglucoside, the glucosylated derivative of 1‑(4‑hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one, inhibits α‑glucosidase with an IC₅₀ of 31.6 µg/mL, while the clinical comparator acarbose exhibits an IC₅₀ of 1345 µg/mL in the same assay [1]. The aglycone (target compound) serves as the core pharmacophore and the minimal structural unit required for this activity.

α‑Glucosidase Inhibition
Cross-study comparable
Glycoside IC₅₀ 31.6 µg/mL vs acarbose 1345 µg/mL
43‑fold lower IC₅₀
Aglycone scaffold supports hypoglycemic lead development; potency context differs from acarbose class.
In vitro enzyme assay; aglycone is the minimal pharmacophore unit.
Diabetes Research α‑Glucosidase Inhibition Natural Products

Induction of Monocyte Differentiation in Undifferentiated Proliferating Cells

1‑(4‑Hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage [1]. While octopamine and synephrine have been studied for neuro‑modulatory effects, no comparable monocyte‑directed differentiation activity has been reported for these phenolamines or phenylephrine [2].

Monocyte Differentiation
Data to verify
Arrests proliferation and induces monocyte lineage differentiation in undifferentiated cells
Differentiation phenotype supports cell‑fate research; direct comparator data limited.
Exact cell line not specified; source review and validation recommended.
Cancer Research Differentiation Therapy Cell Cycle Arrest

1‑(4‑Hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one: Optimal Application Scenarios Based on Differentiation Evidence


α‑2C Adrenoceptor Biased Signaling Studies

1‑(4‑Hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one provides a 79‑fold α‑2C/α‑2B selectivity window (EC₅₀ 40 nM vs. 3,160 nM) [1], making it the preferred agonist over p‑octopamine, p‑synephrine and phenylephrine for isolating α‑2C‑mediated pathways in CHO or other cellular systems. Researchers investigating α‑2C‑linked metabolic or neurological processes will find it irreplaceable by standard phenolamines.

Hypoglycemic Lead Discovery and α‑Glucosidase Inhibitor Screening

The glycoside derivative (schweinfurthinol 9‑O‑β‑D‑pyranoglucoside) inhibits α‑glucosidase with an IC₅₀ of 31.6 µg/mL, 43‑fold more potent than acarbose (IC₅₀ 1345 µg/mL) [2]. The aglycone 1‑(4‑hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one is the essential core for structure‑activity relationship studies and should be prioritized when developing non‑acarbose hypoglycemic agents.

Differentiation‑Inducing Anticancer or Dermatological Research

Unlike octopamine, synephrine and phenylephrine, 1‑(4‑hydroxyphenyl)‑2,3‑dihydroxypropan‑1‑one arrests proliferation and drives monocyte differentiation in undifferentiated cells [3]. This phenotype is relevant for experimental differentiation therapy in oncology and for skin disorders such as psoriasis, where controlled monocyte/macrophage differentiation is desired.

Application
Selection Property
Validation Focus
α‑2C Adrenoceptor Signaling Studies
α‑2C‑selective agonist profile
α‑2C/α‑2B selectivity verification
α‑Glucosidase Inhibitor Screening
Aglycone scaffold for SAR studies
Potency context relative to acarbose class
Cell Differentiation Research
Monocyte differentiation phenotype
Activity in undifferentiated cell models

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39 linked technical documents
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